Cas no 2498-68-2 (4-benzo[a]anthracen-12-ylpyridine)
2498-68-2 structure
Product Name:4-benzo[a]anthracen-12-ylpyridine
CAS No:2498-68-2
MF:C23H15N
MW:305.371905565262
CID:1420020
PubChem ID:3278435
Update Time:2025-04-20
4-benzo[a]anthracen-12-ylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-benzo[a]anthracen-12-ylpyridine
- NSC64926
- 4-benzo[a]anthracen-12-yl-pyridine
- 12-(4-Pyridyl)-benz<
- a>
- anthracen
- NCIOpen2_008238
- AC1MM0IG
- NSC64926; 4-benzo[a]anthracen-12-yl-pyridine; 12-(4-Pyridyl)-benz< a> anthracen; NCIOpen2_008238; AC1MM0IG;
- NSC-64926
- 2498-68-2
- DTXSID20390970
-
- Inchi: 1S/C23H15N/c1-3-7-20-16(5-1)9-10-19-15-18-6-2-4-8-21(18)22(23(19)20)17-11-13-24-14-12-17/h1-15H
- InChI Key: SIRKNAJVKKTKCE-UHFFFAOYSA-N
- SMILES: N1C=CC(=CC=1)C1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 305.12000
- Monoisotopic Mass: 305.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 6.20820
4-benzo[a]anthracen-12-ylpyridine Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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